Cas no 21459-04-1 (heptasulfur)

• Product Name: heptasulfur
• CAS No: 21459-04-1
• MF: S₇
• MW: 224.454990386963
• CID: 864321
• Update Time: 2025-04-19

heptasulfur Chemical and Physical Properties

Names and Identifiers

• heptasulfur
• heptathiepane

• Inchi： 1S/S7/c1-2-4-6-7-5-3-1
• InChI Key： VVNDVBPCYWJYSK-UHFFFAOYSA-N
• SMILES： S1SSSSSS1

Computed Properties

• Exact Mass: 223.8047
• Monoisotopic Mass: 223.804
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 19.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.862
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.924
• PSA: 0
• LogP: 4.36590

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Other non-metal organides Other non-metal sulfides